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Compound of Interest

Compound Name: Ac-Lys-Val-Cit-PABC-MMAE

Cat. No.: B15608763

Application Notes and Protocols: Ac-Lys-Val-Cit-
PABC-MMAE

Product: Ac-Lys-Val-Cit-PABC-MMAE CAS No: 1650569-89-3 Molecular Formula:
Ce6H108N12014 Molecular Weight: 1293.64 g/mol

Product Description

Ac-Lys-Val-Cit-PABC-MMAE is a drug-linker conjugate used in the development of Antibody-
Drug Conjugates (ADCSs). It comprises a potent anti-mitotic agent, Monomethyl Auristatin E
(MMAE), linked to an acetylated lysine residue via a protease-cleavable linker system.[1][2]
This linker consists of a valine-citrulline (Val-Cit) dipeptide, which is designed to be selectively
cleaved by lysosomal proteases like Cathepsin B, and a self-immolative para-aminobenzyl
carbamate (PABC) spacer.[3][4][5] Upon cleavage of the Val-Cit peptide bond within the target
cancer cell's lysosome, the PABC spacer spontaneously releases the active MMAE payload,
leading to cell cycle arrest and apoptosis.[3][6][7] The stability of the linker is critical, designed
to remain intact in systemic circulation to minimize off-target toxicity while ensuring efficient
payload release after internalization into tumor cells.[3][8][9]

Storage and Handling

Proper storage and handling are critical to maintain the integrity and stability of Ac-Lys-Val-Cit-
PABC-MMAE. The compound is supplied as a solid, typically a white to off-white powder.[1][10]
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Storage Conditions

It is imperative to protect the compound from light and moisture.[11] For long-term stability,
adhere to the following storage conditions:

Storage . . .
Form Duration Special Conditions
Temperature
Protect from light,
Solid -20°C As per CoA store sealed away
from moisture.[11]
Protect from light.[1]
In Solvent -80°C 6 Months
[10]
Protect from light.[1]
-20°C 1 Month

[10]

Note: Repeated freeze-thaw cycles should be avoided. Once a stock solution is prepared, it is
recommended to aliquot it into single-use vials and store as indicated.

Recommended Solvents

Ac-Lys-Val-Cit-PABC-MMAE is soluble in organic solvents such as Dimethyl Sulfoxide
(DMSO). For example, it is soluble in DMSO at concentrations of 200 mg/mL (154.60 mM) or
greater.[1][10] It is crucial to use freshly opened, anhydrous DMSO, as the compound's
solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.[1][10]

Stability Profile

The stability of the Ac-Lys-Val-Cit-PABC-MMAE linker is pH-dependent. The Val-Cit-PABC
linker is designed for stability at the neutral pH of the bloodstream, which prevents the
premature release of the MMAE payload and reduces systemic toxicity.[3] The primary
mechanism for drug release is enzymatic cleavage.

Enzymatic Cleavage Pathway

The release of MMAE is a two-step process that occurs within the acidic environment of the
lysosome after the ADC is internalized by the target cell.[5]
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o Protease-Mediated Cleavage: Lysosomal proteases, particularly Cathepsin B, recognize and
cleave the amide bond between the citrulline and the PABC spacer.[3][5] Cathepsin B activity
is optimal in the acidic conditions (pH 5.0-6.2) of the lysosome.[3]

o Self-Immolation: The cleavage event generates an unstable aniline intermediate. This
intermediate rapidly undergoes a spontaneous 1,6-elimination reaction, which releases the
unmodified, active MMAE payload and carbon dioxide.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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